4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine

• IUPAC Name: 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C12H12F2N2OS/c13-7-5-9(14)11-10(6-7)18-12(16-11)15-8-1-3-17-4-2-8/h5-6,8H,1-4H2,(H,15,16)
• InChI Key: RISOJTFAQVLWRS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC2=NC3=C(C=C(C=C3S2)F)F
• Molecular Formula: C12H12F2N2OS
• Molecular Weight: 270.30 g/mol

Description

4,6-Difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine (DFOBA) is an organofluorine compound with a wide range of applications in scientific research. It is a versatile fluorinated amine that has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and industrial materials. DFOBA has also found potential applications in biochemistry and physiology, as it can act as a substrate for various enzymes and receptors.

Scientific Research Applications

4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine has a wide range of applications in scientific research. It can be used as a substrate for various enzymes and receptors, making it useful for studying biochemical and physiological processes. It has also been used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and industrial materials. Additionally, 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine can be used as a reagent in various organic reactions, such as the synthesis of heterocyclic compounds and the functionalization of aromatic rings.

Mechanism of Action

The mechanism of action of 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine is not yet fully understood. However, it is believed to act as a substrate for various enzymes and receptors, allowing it to interact with and modify biochemical and physiological processes. It may also interact with other molecules, such as proteins, to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine are still being studied. Preliminary studies have shown that it can act as a substrate for various enzymes, including cytochrome P450s and monoamine oxidases, and can modulate the activity of proteins, such as the voltage-gated potassium channel Kv1.3. It has also been shown to have anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be used in a variety of organic reactions. Additionally, it is non-toxic and has low volatility, making it safe to use in the lab. However, it is also relatively expensive and can be difficult to obtain in large quantities.

Future Directions

There are many possible future directions for research on 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine. These include further studies on its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals, agrochemicals, and industrial materials. Additionally, further research could be conducted on its mechanism of action, as well as its potential interactions with other molecules. Finally, research could also be conducted on the development of more efficient and cost-effective synthesis methods for 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine.

Synthesis Methods

4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine can be synthesized through a variety of methods, including nucleophilic substitution, fluorination, and oxidation. The most common method is the Skraup synthesis, which involves the reaction of an aryl diazonium salt with an aldehyde or ketone in the presence of sulfuric acid and an amine base. This reaction yields an aryl amine, which can then be fluorinated with a fluorinating agent such as potassium fluoride or sodium fluoride. The resulting product is 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine.